![molecular formula C22H21NO2 B5728285 3-(2-furyl)-N-(4-isopropylphenyl)-2-phenylacrylamide](/img/structure/B5728285.png)
3-(2-furyl)-N-(4-isopropylphenyl)-2-phenylacrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-furyl)-N-(4-isopropylphenyl)-2-phenylacrylamide, commonly known as FIPA, is a chemical compound that has gained significant interest in scientific research due to its unique properties. FIPA is a potent inhibitor of protein kinase C (PKC), an enzyme that plays a vital role in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Mechanism of Action
FIPA exerts its pharmacological effects by inhibiting 3-(2-furyl)-N-(4-isopropylphenyl)-2-phenylacrylamide. This compound is a family of serine/threonine kinases that play a crucial role in various cellular processes. FIPA binds to the regulatory domain of this compound, preventing its activation and subsequent downstream signaling. This leads to the inhibition of cell proliferation and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
FIPA has been shown to have several biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. FIPA also inhibits the production of pro-inflammatory cytokines and chemokines, leading to its anti-inflammatory effects. Additionally, FIPA has been found to have antioxidant properties, protecting cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One of the significant advantages of FIPA is its high potency as a 3-(2-furyl)-N-(4-isopropylphenyl)-2-phenylacrylamide inhibitor. This allows for the use of lower concentrations of the compound in experiments, reducing the risk of toxicity. However, FIPA has a relatively short half-life, making it challenging to maintain a consistent concentration in cell culture experiments. Additionally, FIPA is not very soluble in water, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of FIPA. One area of interest is exploring its potential as a therapeutic agent for cancer and inflammatory diseases. Further research is needed to determine the optimal dosage and administration of FIPA for these applications. Additionally, the development of more soluble forms of FIPA could expand its use in various experiments. Finally, the study of FIPA's mechanism of action could provide insight into the role of 3-(2-furyl)-N-(4-isopropylphenyl)-2-phenylacrylamide in cellular processes and lead to the development of new this compound inhibitors with improved properties.
Conclusion:
In conclusion, this compound, or FIPA, is a potent inhibitor of this compound with potential therapeutic applications in cancer and inflammatory diseases. Its synthesis method is simple and efficient, and it has several biochemical and physiological effects. While FIPA has some limitations in lab experiments, its high potency makes it a valuable tool for studying this compound signaling. Future research on FIPA could lead to the development of new therapeutic agents and a better understanding of cellular processes.
Synthesis Methods
FIPA can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-(2-furyl)-2-propen-1-amine with 4-isopropylbenzoyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with benzaldehyde to obtain the final product, FIPA. The yield of the synthesis is typically around 70%.
Scientific Research Applications
FIPA has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. FIPA has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
(E)-3-(furan-2-yl)-2-phenyl-N-(4-propan-2-ylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO2/c1-16(2)17-10-12-19(13-11-17)23-22(24)21(15-20-9-6-14-25-20)18-7-4-3-5-8-18/h3-16H,1-2H3,(H,23,24)/b21-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLABLOIIFQJIFV-RCCKNPSSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C(=CC2=CC=CO2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)/C(=C/C2=CC=CO2)/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.